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Compound of Interest

Compound Name:
Chondroitin disaccharide di-0S

sodium salt

CAS No.: 136132-69-9

Cat. No.: B1436228

Get Quote

Executive Summary
For researchers in glycobiology and drug development, the integrity of Chondroitin Sulfate (CS)

disaccharide standards is non-negotiable. The non-sulfated disaccharide,

Di-0S sodium salt (

UA-[1

3]-GalNAc), serves as a critical baseline calibrant for quantifying enzymatic digestion efficiency
and establishing retention time hierarchies in HPLC and LC-MS workflows.[1]

This guide provides a technical comparison of commercial standards (e.g., Iduron, Sigma-

Aldrich/Merck, Dextra/BOC Sciences) and details a self-validating experimental protocol to

verify their purity.[1] While manufacturer specifications typically claim

95% purity, varying isolation methods (enzymatic digestion vs. semi-synthesis) can introduce
distinct impurity profiles—specifically isomeric contamination (
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Di-4S) or inorganic salt burden—that affect quantitation in regulated environments.[1]

Technical Background: The Analyte
Di-0S is the non-sulfated disaccharide unit released from Chondroitin, Chondroitin Sulfate, or
Hyaluronic Acid upon digestion with Chondroitinase ABC, AC, or B.

Chemical Name:

-L-threo-hex-4-enopyranosyluronic acid-[1

3]-2-acetamido-2-deoxy-D-galactose sodium salt.[1]

CAS Number: 136132-69-9[1][2][3][4]

Molecular Weight: 401.30 Da (Sodium Salt)[1][2]

Detection Key: The C4-C5 double bond in the uronic acid moiety (introduced by the lyase

elimination mechanism) confers a strong UV absorbance at 232 nm, enabling sensitive

detection without derivatization.[1]

Production Pathway & Impurity Logic
Understanding the source is key to predicting impurities. Most commercial

Di-0S is produced via bacterial chondroitinase digestion of Chondroitin.[1]
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Figure 1: Production workflow of

Di-0S standards showing critical points where isomeric impurities (like

Di-4S) or desalting artifacts may persist.[1]
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Comparative Analysis of Commercial Standards
The following analysis aggregates data from technical specifications, Certificates of Analysis

(CoA), and application performance in SAX-HPLC assays.

Table 1: Manufacturer Specification Comparison
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Feature Iduron (UK)
Sigma-Aldrich /

Merck

Dextra / BOC

Sciences

Implication for

Research

Source
Enzymatic (High-

Res Purification)

Enzymatic /

Semi-synthetic
Enzymatic

Iduron is often

cited as the

"Gold Standard"

for GAG

research due to

specialized

purification.[1]

Purity Claim
Typically >98%

(HPLC) 95% (HPLC) >95% to >98%

95% is sufficient

for basic R&D;

>98% is required

for Pharma

QA/QC.[1]

Salt Form Sodium (Na+) Sodium (Na+) Sodium (Na+)

Consistent

counter-ions are

crucial for

reproducible

retention times in

SAX-HPLC.[1]

Common

Contaminants

Trace

Di-4S (<1%)

Inorganic salts,

Trace Isomers
Variable

Inorganic salts

inflate weighed

mass, leading to

concentration

errors.[1]

Primary

Application

Structural

Glycobiology,

Sequencing

Routine QA,

Enzymatic

Assays

Chemical

Synthesis, R&D

Use Iduron for

LC-MS/MS

calibration;

Sigma is cost-

effective for

routine UV-

HPLC.[1]
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Iduron: Renowned for "clean" baselines in LC-MS.[1] Their lyophilization process typically

yields a fluffier powder that dissolves instantly. The low salt content prevents ion suppression

in MS sources.

Sigma-Aldrich: Widely accessible.[1] Occasional batch-to-batch variability in salt content

(acetate/chloride) has been noted, which does not affect UV purity but can shift retention

times in ion-exchange chromatography if buffers are weak.[1]

Seikagaku (Historical): Formerly the benchmark; many legacy protocols cite these.[1] Iduron

is the modern functional equivalent for high-end applications.[1]

Experimental Validation: The "Self-Validating"
Protocol
Do not rely solely on the CoA. Every critical study should validate the standard's purity,

especially to ensure no co-elution with

Di-4S (the most common neighbor).[1]

Method: Strong Anion Exchange (SAX) HPLC with UV
Detection
This protocol separates disaccharides based on charge density.[1]

Di-0S (0 sulfates) elutes first, followed by monosulfated (4S, 6S), and disulfated units.[1]

Reagents & Equipment
Column: Spherisorb SAX (5

m, 4.6 x 250 mm) or equivalent quaternary amine anion exchange column.

Mobile Phase A: Milli-Q Water (pH adjusted to 3.5 with dilute HCl).[1]

Mobile Phase B: 2.0 M NaCl (pH 3.5 with dilute HCl).

Detection: UV at 232 nm.[1]

Flow Rate: 1.0 mL/min.[1]
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Step-by-Step Workflow
Preparation: Dissolve 100

g of

Di-0S standard in 100

L water (1 mg/mL).

Equilibration: Run 100% Mobile Phase A for 20 mins.

Gradient Program:

0–5 min: Isocratic 0% B (Elutes neutral/non-sulfated species).[1]

5–20 min: Linear gradient 0%

25% B (Elutes monosulfated).

20–30 min: Linear gradient 25%

100% B (Wash).

Analysis: Inject 10

L.

Di-0S should elute between 3–6 minutes (depending on column dead volume).[1]

Data Interpretation & Acceptance Criteria
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Parameter Acceptance Criteria Troubleshooting

Retention Time (RT) 3.5 – 5.5 min (Earliest peak)
If RT < 3 min, reduce flow rate

or check column pH stability.

Peak Symmetry 0.8 – 1.2 (Tailing Factor)
Tailing indicates column aging

or metal contamination.[1]

Secondary Peaks < 2% Total Area
Peaks at ~12-15 min indicate

Di-4S/6S contamination.[1]

Resolution (

)
N/A (Single peak)

If mixed with 4S standard,

must be > 1.5.

Representative Data Structure (SAX-HPLC)
Di-0S: RT = 4.2 min (Net Charge ~ -1 from Carboxyl).[1]

Di-6S: RT = 14.5 min (Net Charge ~ -2).[1]

Di-4S: RT = 16.1 min (Net Charge ~ -2).[1]

Note:

Di-0S is easily distinguished because it elutes in the "void" or low-salt region compared to
sulfated analogs.[1]

Analytical Workflow Diagram
This diagram illustrates the decision matrix for selecting and validating the standard based on

your downstream application.
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Select ΔDi-0S Application

Application Type?

Routine QC / UV-HPLC
(High Throughput)

LC-MS/MS / Structural Analysis
(High Sensitivity)

Select Standard: Sigma/Merck
(Cost-Effective, ≥95%)

Select Standard: Iduron
(High Purity, >98%, Low Salt)

Validation Step:
SAX-HPLC @ 232nm

Check for Sulfated Impurities
(Peaks > 10 min?)

PASS: Single Peak < 6 min
Proceed to Assay

No

FAIL: Late Eluters Detected
Recalculate Concentration

Yes
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Figure 2: Decision matrix for standard selection and validation workflow.
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Recommendations
For Mass Spectrometry: Prioritize Iduron or Glycodepot standards.[1] The lower burden of

inorganic counter-ions (acetate/chloride) reduces source fouling and ion suppression, which

is critical when analyzing trace GAGs from biological tissues.

For Routine UV-HPLC:Sigma-Aldrich standards are robust and cost-effective.[1] The

potential presence of 2-3% inorganic salts is negligible for UV detection limits but must be

accounted for if preparing gravimetric stock solutions (weighing precision).[1]

Storage: These standards are hygroscopic. Store at -20°C. Before weighing, allow the vial to

equilibrate to room temperature to prevent condensation, which causes hydrolysis of the

4,5 bond over time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

